Cas no 1807040-46-5 (Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate
• CAS No: 1807040-46-5
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 4952779
• Update Time: 2025-07-20

Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO2/c1-3-7-4-8(12(13,14)15)5-9(10(7)6-16)11(17)18-2/h4-5H,3H2,1-2H3
• InChI Key： WFBWIMPFMSPGSU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(C#N)=C(C=1)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate (CAS No. 1807040-46-5)

Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate (CAS No. 1807040-46-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano and trifluoromethyl functional groups, offers unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

The molecular structure of Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate features a benzoate core substituted with a cyano group at the 2-position, an ethyl group at the 3-position, and a trifluoromethyl group at the 5-position. These substituents contribute to its high reactivity and versatility, enabling its use in various cross-coupling reactions and as a building block for more complex molecules. The presence of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate has surged, driven by their applications in the development of new pharmaceuticals and agrochemicals. Fluorine incorporation is a common strategy to improve the bioavailability and efficacy of active ingredients, making this compound a focal point in modern research. Additionally, its role in the synthesis of liquid crystals and organic electronic materials has sparked interest in the material science community.

From a synthetic perspective, Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate is typically prepared through esterification or nucleophilic substitution reactions. Its CAS No. 1807040-46-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. The compound's stability under standard conditions and compatibility with common organic solvents further enhance its utility in laboratory and industrial settings.

Environmental and safety considerations are also critical when working with Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. Researchers are increasingly exploring green chemistry approaches to synthesize such compounds, aligning with global sustainability trends. This focus on eco-friendly methods has led to innovations in catalytic processes and solvent selection, reducing the environmental footprint of chemical production.

The versatility of Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate extends to its potential use in bioconjugation and proteomics. Its reactive cyano group can serve as a handle for further functionalization, enabling the creation of probes and tags for biological studies. This application is particularly relevant in the context of drug-target interactions and diagnostic imaging, where precise molecular labeling is essential.

In conclusion, Methyl 2-cyano-3-ethyl-5-(trifluoromethyl)benzoate (CAS No. 1807040-46-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features and reactivity profile make it a cornerstone in modern synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in drug development, material science, and sustainable chemistry is expected to grow, solidifying its place as a key player in the chemical industry.